Cas no 1261794-11-9 (2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261794-11-9
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 4996608
• Update Time: 2025-10-23

2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9ClF4O/c15-8-11-9(5-3-6-12(11)16)10-4-1-2-7-13(10)20-14(17,18)19/h1-7H,8H2
• InChI Key： FYSQPTKPBVEVMG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl

Introduction to 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261794-11-9)

2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl, identified by its CAS number 1261794-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both chloromethyl and trifluoromethoxy substituents, which endows it with distinct chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a methylene bridge at the 2-position of one ring and the 2'-position of the other. The presence of a chloromethyl group (–CH₂Cl) at the 2-position introduces reactivity that is useful in forming carbon-carbon bonds, while the trifluoromethoxy group (–OCH₂CF₃) at the 3'-position contributes to electron-withdrawing effects and enhances lipophilicity. These features make the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in biphenyl derivatives due to their potential as building blocks in medicinal chemistry. The fluorine atoms in 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl play a crucial role in modulating biological activity by influencing metabolic stability and binding affinity. Fluorinated aromatic compounds are widely recognized for their ability to improve pharmacokinetic properties, such as bioavailability and resistance to degradation by enzymes.

Current research in the field of drug discovery has highlighted the importance of heterocyclic compounds, particularly those containing biphenyl cores, due to their structural diversity and biological relevance. Studies have demonstrated that biphenyl derivatives can exhibit a range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of substituents on the biphenyl ring can significantly influence the compound's interaction with biological targets, making it essential to carefully design and optimize molecular structures.

The chloromethyl group in 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl provides a versatile handle for further functionalization through nucleophilic addition reactions. This reactivity has been exploited in the synthesis of various pharmacophores, including kinase inhibitors and protease inhibitors, which are critical targets in oncology and infectious disease treatment. Additionally, the trifluoromethoxy group enhances the compound's solubility in organic solvents, facilitating its use in synthetic protocols that require high-purity intermediates.

The agrochemical industry has also explored biphenyl derivatives for their potential as active ingredients in pesticides and herbicides. The structural motifs present in 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl suggest that it may exhibit herbicidal activity by interfering with essential plant enzymes or metabolic pathways. Further research is needed to fully elucidate its mode of action and optimize its efficacy for agricultural applications.

In conclusion, 2-Chloromethyl-3-fluoro-2'-(trifluoromethoxy)biphenyl represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, including chloromethyl and trifluoromethoxy substituents, make it a valuable intermediate for synthetic chemistry. Ongoing studies aim to harness its potential by developing novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for biphenyl derivatives, compounds like this are likely to play an increasingly important role in drug discovery and industrial chemistry.